2-N,6-O-disulfo-D-glucosamine

• Molecular Formula: C6H13NO11S2
• Molecular Weight: 339.3 g/mol
• IUPAC Name: [(2R,3R,4S,5R)-3,4,5-trihydroxy-1-oxo-6-sulfooxyhexan-2-yl]sulfamic acid
• InChI: InChI=1S/C6H13NO11S2/c8-1-3(7-19(12,13)14)5(10)6(11)4(9)2-18-20(15,16)17/h1,3-7,9-11H,2H2,(H,12,13,14)(H,15,16,17)/t3-,4+,5+,6+/m0/s1
• InChI Key: BQSMUQUKNCGJCT-SLPGGIOYSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C=O)NS(=O)(=O)O)O)O)O)OS(=O)(=O)O
• SMILES: C(C(C(C(C(C=O)NS(=O)(=O)O)O)O)O)OS(=O)(=O)O

Description

2-N,6-O-disulfo-D-glucosamine is a glucosamine sulfate and a N-sulfoglucosamine. It is a conjugate acid of a 2-N,6-O-disulfonato-D-glucosamine(2-).

Scientific Research Applications

1. Sulfoform Generation

2-N,6-O-disulfo-D-glucosamine is used in generating sulfoforms from orthogonally protected disaccharides. This involves sulfating derivatives with a 6-O-sulfate on the glucose residue and multiple sulfate esters on the terminal glucosamine. This method is notable for its efficient recovery of polysulfate products and avoids complications associated with heterogeneous reactivity in solid-phase synthesis (Liu, Morales-Collazo, & Wei, 2012).

2. Enzymatic Synthesis of Glycolipids

N-Acetyl-glucosamine fatty acid esters, including 2-(acetylamino)-2-deoxy-6-O-hexanoate-D-glucose, are synthesized using 2-N,6-O-disulfo-D-glucosamine. These glycolipids have applications ranging from food, cosmetics, pharmaceuticals, to environmental technologies like bioremediation and oil recovery (Pöhnlein et al., 2014).

3. NMR Characterization in Aqueous Solution

2-N,6-O-disulfo-D-glucosamine is important for the NMR characterization of the amine groups of glucosamine and related monosaccharides in aqueous solutions. This characterization is crucial for understanding the structural properties of glucosamine in various biological contexts (Beecher & Larive, 2015).

4. Study of Enzymatic Activity in Sanfilippo Syndrome

Substrate and internal standard conjugates involving 2-N,6-O-disulfo-D-glucosamine are used in profiling the enzymatic activity of specific enzymes in Sanfilippo syndrome. This application is essential for understanding and potentially treating this genetic disorder (Gerber, Tureček, & Gelb, 2001).

5. Biomedical Applications

2-N,6-O-disulfo-D-glucosamine plays a role in various biomedical applications, such as the synthesis of glucosamine-based catalysts for C–X couplings in organic synthesis. This includes applications in pharmaceutical synthesis and the development of novel compounds (Wen et al., 2015).

6. Vaccine Design

Glucosamine, including its disulfo-derivatives, is used in the synthesis of oligodentate glycoconjugates for vaccine design. This involves the creation of immunogenic conjugates that target multiple bacterial strains, showcasing its potential in vaccine development (Gening et al., 2013).

7. Therapeutic Agent Research

Glucosamine, including its derivatives, is studied for its multifunctional therapeutic properties. This research encompasses a range of applications, from relieving osteoarthritis symptoms to potential treatments for cardiovascular disease, neurological deficits, and cancer (Dalirfardouei, Karimi, & Jamialahmadi, 2016).